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Compound of Interest

Compound Name: Neochamaejasmine A

Cat. No.: B1233754

Get Quote

Executive Summary
Neochamaejasmine A (NCA) is a bioactive biflavanone isolated from the roots of Stellera

chamaejasme L. (Thymelaeaceae), a plant historically used in traditional medicine for its

antiviral and antitumor properties. Structurally characterized by a unique C-3/C-3'' linkage

between two flavanone units, NCA has emerged as a potent therapeutic candidate in oncology.

This technical guide provides a comprehensive analysis of NCA, moving from its precise

stereochemical architecture to its isolation methodologies and mechanistic impact on

oncogenic signaling pathways. It is designed to serve as a foundational reference for

researchers investigating natural product-based drug discovery.

Part 1: Chemical Architecture & Properties
Structural Analysis
Neochamaejasmine A belongs to the biflavonoid class, specifically classified as a 3,3''-

biflavanone. Unlike common biflavonoids linked via the A-ring or B-ring, NCA features a linkage

between the two C-rings (heterocyclic rings) at the C-3 positions.
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Core Skeleton: Two units of 5,7,4'-trihydroxyflavanone (naringenin-like moieties).

Linkage: C-3 to C-3'' interflavonoid bond.[1][2]

Stereochemistry: The biological activity of biflavanones is strictly governed by their

stereochemical configuration. Neochamaejasmine A is the (2S, 3S, 2''S, 3''S) isomer. This

cis-cis configuration distinguishes it from its isomers, such as Neochamaejasmine B and

Chamaejasmine, which may possess trans or mixed configurations.

Physicochemical Data Table
Property Specification

IUPAC Name

(2S,3S)-3-[(2S,3S)-5,7-dihydroxy-2-(4-

hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-

yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-

dihydrochromen-4-one

Molecular Formula C₃₀H₂₂O₁₀

Molecular Weight 542.49 g/mol

Appearance Yellow amorphous powder

Solubility
Soluble in DMSO (>20 mg/mL), Methanol,

Ethanol. Insoluble in water.

Stability

Stable in DMSO stock at -20°C for >1 year.

Sensitive to light and alkaline pH (oxidation

risk).

CAS Number 90411-13-5

Isomeric Relationships (Visualization)
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Figure 1: Hierarchical classification of C-3/C-3'' biflavanones derived from S. chamaejasme,

highlighting the stereochemical uniqueness of Neochamaejasmine A.

Part 2: Biosynthesis & Isolation Protocols
Source Material
The primary source is the dried root of Stellera chamaejasme (Langdu).[3] The concentration of

NCA varies by harvest season and geographic location, necessitating standardization via

HPLC before large-scale extraction.

Isolation Workflow
Expert Insight: Direct extraction with high-polarity solvents often co-extracts excessive sugars

and tannins. A gradient polarity approach (partitioning) is critical to enrich the flavonoid fraction

before chromatography.

Step-by-Step Protocol:

Extraction:
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Macerate 1.0 kg of dried, pulverized roots in 70% Acetone/Water (3 x 5L) at room

temperature for 48 hours.

Why: Acetone/water penetrates the cellular matrix better than pure ethanol for

biflavonoids.

Filter and concentrate under reduced pressure to obtain the crude extract.

Liquid-Liquid Partitioning:

Suspend crude extract in H₂O (1L).

Partition sequentially with Petroleum Ether (to remove lipids/chlorophyll) and then Ethyl

Acetate (EtOAc).

Collect the EtOAc fraction. This phase contains the majority of biflavonoids, including

NCA.

Silica Gel Chromatography:

Load the EtOAc fraction onto a silica gel column (200-300 mesh).

Mobile Phase: Elute with a gradient of Petroleum Ether : Ethyl Acetate (from 5:1 to 1:1

v/v).

Monitoring: Check fractions via TLC. NCA typically elutes in the mid-polarity fractions

(approx. 2:1 ratio).

Final Purification:

Purify NCA-rich fractions using Sephadex LH-20 (eluting with MeOH) or semi-preparative

HPLC (C18 column, MeOH/H₂O gradient).
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Click to download full resolution via product page

Figure 2: Optimized isolation workflow for Neochamaejasmine A, prioritizing the Ethyl Acetate

fraction for biflavonoid enrichment.

Part 3: Pharmacological Mechanisms
Anticancer Activity
Neochamaejasmine A exhibits significant cytotoxicity against various cancer cell lines,

including HepG2 (Hepatoma), B16F10 (Melanoma), and LNCaP (Prostate).

Mechanism of Action: Mitochondrial Apoptosis
The primary mode of action is the induction of apoptosis via the intrinsic mitochondrial pathway.

ROS Generation: NCA treatment triggers a rapid accumulation of Reactive Oxygen Species

(ROS).

Mitochondrial Dysfunction: High ROS levels lead to the collapse of the Mitochondrial

Membrane Potential (ΔΨm).

Bax/Bcl-2 Modulation: NCA upregulates the pro-apoptotic protein Bax and downregulates the

anti-apoptotic protein Bcl-2.

Caspase Cascade: Cytochrome c release activates Caspase-9 and subsequently Caspase-

3, leading to DNA fragmentation and cell death.

Signaling Regulation: NCA has been shown to modulate the ERK1/2 and JNK MAPK

pathways, which are critical upstream regulators of apoptosis.
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Figure 3: Signal transduction pathway of Neochamaejasmine A-induced apoptosis in

hepatoma and melanoma cells.

Part 4: Experimental Methodologies
Stock Solution Preparation[4]

Solvent: Dimethyl Sulfoxide (DMSO).[4]
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Concentration: Prepare a 100 mM stock solution.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Usage: Dilute in culture medium immediately prior to use. Ensure final DMSO concentration

is <0.5% to avoid solvent toxicity.

Cell Viability Assay (MTT/CCK-8)
Protocol:

Seed HepG2 or B16F10 cells in 96-well plates (5x10³ cells/well).

Incubate for 24 hours.

Treat with NCA gradient (e.g., 0, 10, 20, 40, 80 µM) for 24-48 hours.

Add MTT reagent (0.5 mg/mL) and incubate for 4 hours.

Dissolve formazan crystals in DMSO and measure absorbance at 570 nm.

Self-Validation: Include a positive control (e.g., Cisplatin) and a solvent control (0.5%

DMSO).

Western Blotting for Apoptotic Markers
Target Proteins: Bax, Bcl-2, Cleaved Caspase-3, PARP. Critical Step: Use a lysis buffer

containing both protease and phosphatase inhibitors (e.g., RIPA + PMSF + Na₃VO₄) to

preserve phosphorylation states of MAPK proteins (p-ERK, p-JNK) if investigating upstream

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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